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Compound of Interest

Compound Name:
2-Hydroxyhexanedioic Acid

Disodium Salt

Cat. No.: B1162026

Get Quote

As researchers and scientists at the forefront of drug development, our commitment to

innovation must be matched by an unwavering dedication to safety. This guide provides

essential, field-tested procedures for the safe handling and disposal of 2-Hydroxyhexanedioic
Acid Disodium Salt. While a specific Safety Data Sheet (SDS) for this compound is not readily

available, the following protocols are grounded in a thorough analysis of structurally similar

alpha-hydroxy dicarboxylic acid salts and established principles of laboratory safety. This

approach ensures a conservative and robust framework for protecting personnel and

maintaining experimental integrity.

Hazard Assessment and Core Principles
Based on the chemical structure of 2-Hydroxyhexanedioic Acid Disodium Salt, we can

anticipate potential hazards common to non-volatile, solid organic salts. The primary risks are

associated with direct contact and inhalation of dust particles.

Eye Contact: The compound is likely to be an irritant upon direct contact with the eyes.
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Skin Contact: Prolonged or repeated contact with the skin may cause irritation.

Inhalation: Inhalation of dust can lead to irritation of the respiratory tract.

Ingestion: While ingestion is an unlikely route of exposure in a laboratory setting, it may

cause gastrointestinal irritation.

Our core safety principle is to minimize all routes of exposure through a combination of

engineering controls, administrative controls, and appropriate personal protective equipment

(PPE).

Essential Personal Protective Equipment (PPE)
The selection of PPE is your first line of defense. The following table outlines the minimum

required PPE for handling 2-Hydroxyhexanedioic Acid Disodium Salt.

Protection Type Specific Recommendation Rationale

Eye Protection Chemical safety goggles
Protects against splashes and

dust.

Hand Protection Nitrile gloves
Provides a barrier against skin

contact.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
NIOSH-approved N95

respirator

Recommended when handling

large quantities or when dust

generation is likely.

Step-by-Step Handling Protocol
Adherence to a standardized handling protocol is critical for minimizing risk. The following

workflow provides a clear, sequential guide for working with 2-Hydroxyhexanedioic Acid
Disodium Salt.

Preparation and Weighing
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Designated Area: Conduct all handling and weighing of the solid compound within a

chemical fume hood or a designated area with adequate ventilation.

Surface Protection: Before you begin, line the work surface with absorbent bench paper to

contain any potential spills.

PPE Donning: Put on all required PPE as outlined in the table above.

Weighing: Carefully weigh the desired amount of the compound. Avoid creating dust by using

gentle scooping motions.

Solution Preparation
Vessel Selection: Choose an appropriate glass vessel for dissolution.

Solvent Addition: Slowly add the solvent to the solid to minimize the potential for splashing.

Dissolution: If necessary, use a magnetic stirrer or gentle agitation to dissolve the compound.

If heating is required, do so in a controlled manner (e.g., using a water bath) within the fume

hood.

Post-Handling and Decontamination
Clean-Up: After handling, decontaminate the work area with an appropriate cleaning solution

(e.g., 70% ethanol), followed by a final wipe-down with water.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the lab coat, and finally the eye protection.

Hand Washing: Immediately wash your hands thoroughly with soap and water.

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is crucial.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.

Spill: For a small spill, carefully scoop the solid material into a labeled waste container. Clean

the spill area with a wet cloth, ensuring no dust is generated. For a large spill, evacuate the

area and contact your institution's environmental health and safety (EHS) office.

Disposal Plan
Proper disposal of 2-Hydroxyhexanedioic Acid Disodium Salt and its associated waste is

essential for environmental protection and regulatory compliance.

Waste Segregation: All solid waste contaminated with the compound (e.g., weighing paper,

gloves, bench paper) should be placed in a clearly labeled, sealed hazardous waste

container.

Aqueous Waste: Aqueous solutions of the compound should be collected in a designated,

labeled hazardous waste container. Do not dispose of these solutions down the drain.

Container Labeling: All waste containers must be clearly labeled with the full chemical name:

"2-Hydroxyhexanedioic Acid Disodium Salt Waste".

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

EHS office.

Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of 2-
Hydroxyhexanedioic Acid Disodium Salt.
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Caption: Workflow for the safe handling of 2-Hydroxyhexanedioic Acid Disodium Salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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